Cas no 2171166-95-1 (2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxy}acetic acid)

• Product Name: 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxy}acetic acid
• CAS No: 2171166-95-1
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5982455
• PubChem ID: 165558863
• Update Time: 2025-05-20

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxy}acetic acid
• 2171166-95-1
• EN300-1474360
• 2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]oxy}acetic acid

• Inchi： 1S/C24H28N2O6/c1-15(2)21(12-22(27)26(3)32-14-23(28)29)25-24(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,12-14H2,1-3H3,(H,25,30)(H,28,29)/t21-/m1/s1
• InChI Key： RZTRZAWQDIJSFW-OAQYLSRUSA-N
• SMILES： O(C(N[C@H](CC(N(C)OCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxy}acetic acid

Introduction to 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxy}acetic Acid (CAS No. 2171166-95-1)

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxy}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171166-95-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes an amino acid derivative linked to a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The molecular structure of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxy}acetic acid features a chiral center at the (3R) position, which is critical for its biological activity. The Fmoc moiety is a protective group commonly used in peptide synthesis, but in this context, it serves as a key pharmacophore that may influence the compound's interactions with biological targets. The N,4-dimethylpentanamidooxy group adds another layer of complexity, potentially enhancing solubility and bioavailability while also contributing to specific binding affinities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have suggested that the fluorenylmethoxycarbonyl group may interact with hydrophobic pockets of protein targets, while the amino acid backbone could engage in hydrogen bonding or ionic interactions. These interactions are crucial for designing molecules with high selectivity and efficacy.

In the realm of drug discovery, 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxy}acetic acid has been explored as a potential scaffold for developing novel therapeutic agents. Its structural features make it a versatile building block for creating derivatives with tailored pharmacological properties. For instance, modifications to the fluorenylmethoxycarbonyl group could alter metabolic stability, while changes to the N,4-dimethylpentanamidooxy moiety might enhance receptor binding affinity.

One of the most exciting areas of research involves the use of this compound in targeted therapy. By leveraging its structural diversity, scientists are investigating its potential as an inhibitor or modulator of key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary studies have shown promising results in cell-based assays, where derivatives of this compound have demonstrated inhibitory effects on enzymes like kinases and proteases.

The synthesis of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxy}acetic acid presents both challenges and opportunities. Traditional synthetic routes often require multiple steps and careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies, such as continuous flow chemistry and biocatalysis, have made it possible to streamline these processes significantly. These advancements not only reduce production costs but also minimize waste generation, aligning with green chemistry principles.

The role of CAS No. 2171166-95-1 in academic research cannot be overstated. It serves as a reference point for scientists studying structure-activity relationships (SAR) and for those developing new synthetic strategies. As more data becomes available on its properties and applications, this compound is likely to play an increasingly important role in both preclinical and clinical research.

Looking ahead, the future prospects for 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxy}acetic acid are bright. With ongoing research into its pharmacological effects and synthetic optimization, it has the potential to become a cornerstone compound in drug development pipelines. Collaborative efforts between academia and industry will be essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide.